molecular formula C14H8ClN3O2S B8813500 1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- CAS No. 920965-86-2

1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)-

Cat. No.: B8813500
CAS No.: 920965-86-2
M. Wt: 317.8 g/mol
InChI Key: KACVWNPHKPVGLF-UHFFFAOYSA-N
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Description

1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- is a useful research compound. Its molecular formula is C14H8ClN3O2S and its molecular weight is 317.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

920965-86-2

Molecular Formula

C14H8ClN3O2S

Molecular Weight

317.8 g/mol

IUPAC Name

1-(benzenesulfonyl)-4-chloropyrrolo[2,3-b]pyridine-3-carbonitrile

InChI

InChI=1S/C14H8ClN3O2S/c15-12-6-7-17-14-13(12)10(8-16)9-18(14)21(19,20)11-4-2-1-3-5-11/h1-7,9H

InChI Key

KACVWNPHKPVGLF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C(C=CN=C32)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 3-bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in 1,3-dimethyl-2-imidazolidinone was added Zn(CN)2 and tetrakis(triphenylphosphine)palladium(0) at ambient temperature. This was stirred at 140° C. for 1.5 hours. The reaction was cooled and was added water, extracted with EtOAc. The organic layer was washed with brine and was dried over MgSO4 and evaporated. Resultings were purified by silica gel column chromatography to afford 4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile as white powder.
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